3-[(4-acetylphenyl)amino]-1-(4-bromophenyl)-2-propen-1-one

• IUPAC Name: (E)-3-(4-acetylanilino)-1-(4-bromophenyl)prop-2-en-1-one
• InChI: InChI=1S/C17H14BrNO2/c1-12(20)13-4-8-16(9-5-13)19-11-10-17(21)14-2-6-15(18)7-3-14/h2-11,19H,1H3/b11-10+
• InChI Key: ZSBQRIPAWOXYOM-ZHACJKMWSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC=CC(=O)C2=CC=C(C=C2)Br
• Isomeric SMILES: CC(=O)C1=CC=C(C=C1)N/C=C/C(=O)C2=CC=C(C=C2)Br
• Molecular Formula: C17H14BrNO2
• Molecular Weight: 344.2 g/mol
• Solubility: 0.8 [ug/mL] (The mean of the results at pH 7.4)

Description

3-[(4-acetylphenyl)amino]-1-(4-bromophenyl)-2-propen-1-one, also known as BRD-K58045855, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

3-[(4-acetylphenyl)amino]-1-(4-bromophenyl)-2-propen-1-one5 exerts its pharmacological effects by inhibiting the activity of specific enzymes and signaling pathways. It has been shown to inhibit the activity of histone deacetylases (HDACs), which play a role in gene expression and epigenetic regulation. In addition, it can inhibit the activity of the NF-κB signaling pathway, which is involved in inflammation and immune response.
Biochemical and Physiological Effects:
3-[(4-acetylphenyl)amino]-1-(4-bromophenyl)-2-propen-1-one5 has been shown to have a range of biochemical and physiological effects, including inhibition of cell proliferation, induction of apoptosis, reduction of inflammation, and improvement of cognitive function. It has also been shown to have antioxidant properties and can protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of 3-[(4-acetylphenyl)amino]-1-(4-bromophenyl)-2-propen-1-one5 is its potential therapeutic applications in a range of diseases. It has been shown to have a favorable toxicity profile and can be administered orally or intravenously. However, one limitation is the lack of clinical data on its safety and efficacy in humans. In addition, further studies are needed to determine its optimal dosage and treatment duration.

Future Directions

For research on 3-[(4-acetylphenyl)amino]-1-(4-bromophenyl)-2-propen-1-one5 include investigating its potential therapeutic applications in other diseases, such as autoimmune disorders and metabolic diseases. In addition, further studies are needed to elucidate its mechanism of action and identify potential biomarkers for patient selection. Moreover, the development of novel analogs of 3-[(4-acetylphenyl)amino]-1-(4-bromophenyl)-2-propen-1-one5 with improved pharmacological properties could lead to the discovery of new therapeutic agents.

Scientific Research Applications

3-[(4-acetylphenyl)amino]-1-(4-bromophenyl)-2-propen-1-one5 has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. In addition, it has anti-inflammatory properties and can reduce the production of pro-inflammatory cytokines. 3-[(4-acetylphenyl)amino]-1-(4-bromophenyl)-2-propen-1-one5 has also been studied for its neuroprotective effects and its ability to improve cognitive function in animal models of Alzheimer's disease.